β-Cortol
β-Cortol
Beta-Cortol, also known as b-cortol or cortol-20beta, belongs to the class of organic compounds known as 21-hydroxysteroids. These are steroids carrying a hydroxyl group at the 21-position of the steroid backbone. Beta-Cortol is slightly soluble (in water) and a very weakly acidic compound (based on its pKa). Beta-Cortol has been found in human hepatic tissue tissue, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, Beta-cortol is primarily located in the cytoplasm.
Beta-Cortol is a corticosteroid hormone.
Beta-Cortol is a corticosteroid hormone.
Brand Name:
Vulcanchem
CAS No.:
667-65-2
VCID:
VC0145528
InChI:
InChI=1S/C21H36O5/c1-19-7-5-13(23)9-12(19)3-4-14-15-6-8-21(26,17(25)11-22)20(15,2)10-16(24)18(14)19/h12-18,22-26H,3-11H2,1-2H3/t12-,13-,14+,15+,16+,17-,18-,19+,20+,21+/m1/s1
SMILES:
CC12CCC(CC1CCC3C2C(CC4(C3CCC4(C(CO)O)O)C)O)O
Molecular Formula:
C21H36O5
Molecular Weight:
368.5 g/mol
β-Cortol
CAS No.: 667-65-2
Reference Standards
VCID: VC0145528
Molecular Formula: C21H36O5
Molecular Weight: 368.5 g/mol
CAS No. | 667-65-2 |
---|---|
Product Name | β-Cortol |
Molecular Formula | C21H36O5 |
Molecular Weight | 368.5 g/mol |
IUPAC Name | (3R,5R,8S,9S,10S,11S,13S,14S,17R)-17-[(1R)-1,2-dihydroxyethyl]-10,13-dimethyl-1,2,3,4,5,6,7,8,9,11,12,14,15,16-tetradecahydrocyclopenta[a]phenanthrene-3,11,17-triol |
Standard InChI | InChI=1S/C21H36O5/c1-19-7-5-13(23)9-12(19)3-4-14-15-6-8-21(26,17(25)11-22)20(15,2)10-16(24)18(14)19/h12-18,22-26H,3-11H2,1-2H3/t12-,13-,14+,15+,16+,17-,18-,19+,20+,21+/m1/s1 |
Standard InChIKey | FFPUNPBUZDTHJI-ZFOKFBPFSA-N |
Isomeric SMILES | C[C@]12CC[C@H](C[C@H]1CC[C@@H]3[C@@H]2[C@H](C[C@]4([C@H]3CC[C@@]4([C@@H](CO)O)O)C)O)O |
SMILES | CC12CCC(CC1CCC3C2C(CC4(C3CCC4(C(CO)O)O)C)O)O |
Canonical SMILES | CC12CCC(CC1CCC3C2C(CC4(C3CCC4(C(CO)O)O)C)O)O |
Physical Description | Solid |
Description | Beta-Cortol, also known as b-cortol or cortol-20beta, belongs to the class of organic compounds known as 21-hydroxysteroids. These are steroids carrying a hydroxyl group at the 21-position of the steroid backbone. Beta-Cortol is slightly soluble (in water) and a very weakly acidic compound (based on its pKa). Beta-Cortol has been found in human hepatic tissue tissue, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, Beta-cortol is primarily located in the cytoplasm. Beta-Cortol is a corticosteroid hormone. |
Synonyms | 5β-Pregnane-3α,11β,17,20β,21-pentol; 20β-Cortol; 3α,11β,17,20β,21-Pentahydroxypregnane; 5β-Pregnan-3α,11β,20,20β,21-pentol; 5β-Pregnane-3α,11β,17α,20β,21-pentol; Cortol-20β; NSC 58792; Pregnane-3α,11β,17,20β,21-pentol; |
PubChem Compound | 246164 |
Last Modified | Nov 11 2021 |
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